Cas no 636564-06-2 (1,6-Naphthyridine,1,2,3,4-tetrahydro-1-methyl-)

1,6-Naphthyridine,1,2,3,4-tetrahydro-1-methyl- structure
636564-06-2 structure
Product Name:1,6-Naphthyridine,1,2,3,4-tetrahydro-1-methyl-
CAS No:636564-06-2
MF:C9H12N2
MW:148.204981803894
CID:500458
PubChem ID:45079501
Update Time:2025-04-19

1,6-Naphthyridine,1,2,3,4-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Naphthyridine,1,2,3,4-tetrahydro-1-methyl-
    • 1-METHYL-1,2,3,4-TETRAHYDRO-[1,6]NAPHTHYRIDINE
    • 1,6-Naphthyridine,1,2,3,4-tetrahydro-1-methyl
    • 1,6-Naphthyridine,1,2,3,4-tetrahydro-1-methyl-(9CI)
    • 1-Methyl-1,2,3,4-tetrahydro-1,6-naphthyridine
    • 636564-06-2
    • SCHEMBL7977375
    • AKOS006286001
    • Inchi: 1S/C9H12N2/c1-11-6-2-3-8-7-10-5-4-9(8)11/h4-5,7H,2-3,6H2,1H3
    • InChI Key: OWAFGJDEDVTTCN-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=CN=CC=2CCC1

Computed Properties

  • Exact Mass: 148.10000
  • Monoisotopic Mass: 148.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 16.1A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 16.13000
  • LogP: 1.52900
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